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Compound of Interest

Compound Name: Chlorimide

Cat. No.: B1606774

This guide provides crucial safety and logistical information for laboratory professionals working
with chlorimide compounds. Given that "Chlorimide" can refer to a class of compounds, this
document addresses the general hazards and handling procedures associated with common
laboratory chlorimides, such as 2,6-Dichloroquinone-4-chloroimide and Chloramine-T, by
synthesizing safety data for these representative chemicals. Adherence to these protocols is
vital for ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification

Chlorimide compounds are hazardous materials that pose significant risks upon exposure.
The primary hazards include irritation to the skin, eyes, and respiratory tract.[1] Some
derivatives may be harmful if swallowed or inhaled.[1][2] One specific compound, 2,6-
Dichloroquinone-4-chloroimide, is also noted to be a friction and impact-sensitive explosive and
may explode when heated.[1]

Hazard Summary Table:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1606774?utm_src=pdf-interest
https://www.benchchem.com/product/b1606774?utm_src=pdf-body
https://www.benchchem.com/product/b1606774?utm_src=pdf-body
https://www.benchchem.com/product/b1606774?utm_src=pdf-body
https://www.benchchem.com/product/b1606774?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/48305.pdf
https://pim-resources.coleparmer.com/sds/48305.pdf
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://pim-resources.coleparmer.com/sds/48305.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Associated Compounds

Acute Toxicity (Oral)

Harmful if swallowed.[1][2]

2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Skin Corrosion/Irritation

Causes skin irritation and in

some cases severe burns.[1]

[3]4]

2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Eye Damage/Irritation

Causes serious eye irritation or
damage.[1][3][4]

2,6-Dichloroquinone-4-

chloroimide, Chloramine-T

Respiratory Sensitization

May cause allergy or asthma
symptoms or breathing
difficulties if inhaled.[3][4]

Chloramine-T

Respiratory Tract Irritation

Causes respiratory tract

irritation.[1]

2,6-Dichloroquinone-4-

chloroimide

Explosive Hazard

Risk of explosion by shock,
friction, fire, or other sources of

ignition.[1]

2,6-Dichloroquinone-4-

chloroimide

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling

chlorimides. The selection of appropriate PPE should be based on a thorough risk

assessment of the specific procedures to be performed.

Required PPE for Handling Chlorimides:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5]

To prevent skin contact, which

can cause irritation or burns.[1]

[3]

Eye and Face Protection

Chemical splash goggles and
a face shield.[5][6][7]

To protect against splashes
that can cause severe eye
damage.[3][4]

Skin and Body Protection

A lab coat or a chemical-
resistant apron.[6][7] For larger
quantities or when there is a
significant risk of splashing,
chemical-resistant coveralls

are recommended.

To protect the skin from

splashes and contamination.[6]

Respiratory Protection

A NIOSH-approved respirator
is necessary if working outside
of a fume hood, if dust is
generated, or if ventilation is
inadequate.[6][8]

To prevent inhalation of
harmful dust or vapors that can
cause respiratory irritation or

sensitization.[1][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling chlorimide compounds in a

laboratory setting.

Preparation:

o Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for the specific chlorimide compound being used.[1][3][4]

o Ensure Proper Ventilation: All work with chlorimide compounds should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4][9]

o Assemble all Materials: Gather all necessary equipment, including the chlorimide

compound, solvents, reaction vessels, and waste containers, and place them in the fume

hood.
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o Don Appropriate PPE: Put on all required personal protective equipment as specified in the
table above.

Handling and Use:

» Weighing: If weighing a solid chlorimide, do so in the fume hood on a tared weigh boat.
Minimize the generation of dust.[1]

o Transferring: Use a spatula or other appropriate tool to transfer the solid. If working with a
solution, use a pipette or a syringe.

e Running Reactions: Keep all reaction vessels containing chlorimides capped and within the
fume hood. If heating is required, use a controlled heating source and be aware of the
explosive risk associated with some chlorimides.[1]

Post-Procedure:

o Decontamination: Wipe down the work area within the fume hood with an appropriate solvent
to remove any residual contamination.

e Waste Disposal: Dispose of all chlorimide waste and contaminated materials according to
the disposal plan outlined below.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove
gloves, followed by the lab coat, face shield, and goggles. Wash hands thoroughly with soap
and water after removing all PPE.

Below is a workflow diagram for the safe handling of Chlorimide.
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Exposure Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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